Cas no 1797776-22-7 (3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine)

3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine is a specialized heterocyclic compound featuring a chloropyridine moiety fused with a cyclopentabthiophene scaffold. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the 5-chloropyridine group enhances reactivity in cross-coupling reactions, while the amine functionality offers versatility for further derivatization. Its rigid bicyclic framework contributes to stability and potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation. The compound’s balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties, supporting its utility as an intermediate in drug discovery. Suitable for controlled synthetic applications under inert conditions.

3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine structure

1797776-22-7 structure

Product Name:3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine

CAS No:1797776-22-7

MF:

MW:

CID:4614819

PubChem ID:75480910

Update Time:2025-06-08

3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine

3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM456569-1g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%+	1g	$926	2023-03-26
Enamine	EN300-137170-0.05g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	0.05g	$179.0	2023-07-04
Enamine	EN300-137170-0.1g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	0.1g	$268.0	2023-07-04
Enamine	EN300-137170-0.25g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	0.25g	$383.0	2023-07-04
Enamine	EN300-137170-0.5g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	0.5g	$601.0	2023-07-04
Enamine	EN300-137170-1.0g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	1.0g	$770.0	2023-07-04
Enamine	EN300-137170-2.5g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	2.5g	$1509.0	2023-07-04
Enamine	EN300-137170-5.0g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	5.0g	$2235.0	2023-07-04
Enamine	EN300-137170-10.0g	3-(5-chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7	95%	10.0g	$3315.0	2023-07-04
TRC	B406720-10mg	3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine	1797776-22-7		10mg	$ 50.00	2022-06-07

3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine

Recent Advances in the Study of 3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine (CAS: 1797776-22-7)

The compound 3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine (CAS: 1797776-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a chloropyridine moiety with a cyclopentabthiophen-2-amine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the investigation of this compound's role as a kinase inhibitor. Preliminary data suggest that it exhibits selective inhibition against specific kinase targets involved in inflammatory and oncogenic pathways. The presence of the 5-chloropyridine group is believed to enhance its binding affinity to the ATP-binding sites of these kinases, making it a candidate for further development in targeted therapies. Researchers have employed molecular docking studies and in vitro assays to validate these interactions, providing a solid foundation for future clinical studies.

In addition to its kinase inhibitory activity, recent publications have highlighted the compound's potential in modulating other biological targets. For instance, studies have indicated that 3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine may interact with G-protein coupled receptors (GPCRs), opening new avenues for its application in neurological and metabolic disorders. The versatility of this molecule underscores its importance in drug discovery and its potential to address unmet medical needs.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges associated with its complex structure. These advancements are critical for scaling up production and facilitating further pharmacological evaluations. Researchers have reported successful multi-step syntheses that incorporate green chemistry principles, reducing environmental impact while maintaining high efficiency.

Looking ahead, the future of 3-(5-Chloropyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine research appears promising. Ongoing studies are expected to delve deeper into its pharmacokinetic and pharmacodynamic profiles, as well as its safety and efficacy in preclinical models. Collaborative efforts between academia and industry will be essential to translate these findings into viable therapeutic options. As the body of evidence grows, this compound may soon emerge as a key player in the next generation of small-molecule drugs.